Cas no 1430839-93-2 (5-Aminomethyl-2-methyl-benzoic acid methyl ester)

5-Aminomethyl-2-methyl-benzoic acid methyl ester structure
1430839-93-2 structure
Product Name:5-Aminomethyl-2-methyl-benzoic acid methyl ester
CAS No:1430839-93-2
MF:C10H13NO2
MW:179.215722799301
MDL:MFCD20278254
CID:4732988
Update Time:2023-08-16

5-Aminomethyl-2-methyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Aminomethyl-2-methyl-benzoic acid methyl ester
    • Methyl 5-(aminomethyl)-2-methylbenzoate
    • MDL: MFCD20278254
    • Inchi: 1S/C10H13NO2/c1-7-3-4-8(6-11)5-9(7)10(12)13-2/h3-5H,6,11H2,1-2H3
    • InChI Key: FGRRSOSNUHLOLL-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(CN)C=CC=1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3

5-Aminomethyl-2-methyl-benzoic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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5-Aminomethyl-2-methyl-benzoic acid methyl ester
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5-Aminomethyl-2-methyl-benzoic acid methyl ester
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2332.12CNY 2021-05-08
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5-Aminomethyl-2-methyl-benzoic acid methyl ester
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1221.18CNY 2021-05-08
abcr
AB511280-250 mg
5-Aminomethyl-2-methyl-benzoic acid methyl ester
1430839-93-2
250MG
€687.60 2023-04-18
eNovation Chemicals LLC
Y1004872-100mg
5-Aminomethyl-2-methyl-benzoic acid methyl ester
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$285 2024-07-28
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Y1004872-250mg
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1430839-93-2 95%
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eNovation Chemicals LLC
Y1004872-500mg
5-Aminomethyl-2-methyl-benzoic acid methyl ester
1430839-93-2 95%
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$665 2024-07-28
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